N-(5-phenyl-1,3,4-thiadiazol-2-yl)-2-(phenylthio)propanamide

• IUPAC Name: 2-phenylsulfanyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide
• InChI: InChI=1S/C17H15N3OS2/c1-12(22-14-10-6-3-7-11-14)15(21)18-17-20-19-16(23-17)13-8-4-2-5-9-13/h2-12H,1H3,(H,18,20,21)
• InChI Key: IOVFEZHGRVSDRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NN=C(S1)C2=CC=CC=C2)SC3=CC=CC=C3
• Molecular Formula: C17H15N3OS2
• Molecular Weight: 341.5 g/mol

Description

N-(5-phenyl-1,3,4-thiadiazol-2-yl)-2-(phenylthio)propanamide, commonly known as PTTP, is a chemical compound that has gained significant attention in scientific research. PTTP belongs to the class of thiadiazole derivatives, which have been extensively studied for their potential applications in various fields, including medicinal chemistry, agrochemicals, and materials science.

Scientific Research Applications

Synthesis and Herbicidal Activity

A study by Liu and Shi (2014) described the synthesis of novel 2-aroxy-propanamides containing pyrimidine and 1,3,4-thiadiazole rings. The compounds displayed selective herbicidal activity against Brassica campestris L., highlighting the potential agricultural applications of thiadiazole derivatives (Liu & Shi, 2014).

Anticancer Agents

Gomha et al. (2017) reported the synthesis of novel thiazole and 1,3,4-thiadiazole derivatives incorporating the thiazole moiety, evaluated as potent anticancer agents. The study indicates the potential of thiadiazole derivatives in developing new pharmacophores for cancer treatment (Gomha et al., 2017).

MMP Inhibitors for Tissue Damage

Incerti et al. (2018) designed and synthesized 4-thiazolidinone derivatives acting as MMP inhibitors, which could be beneficial in treating inflammatory/oxidative processes and potentially aiding wound healing. This highlights the therapeutic applications of thiadiazole derivatives in managing tissue damage (Incerti et al., 2018).

Corrosion Inhibition of Iron

Kaya et al. (2016) conducted quantum chemical and molecular dynamics simulation studies on the inhibition performances of certain thiazole and thiadiazole derivatives against corrosion of iron. This research demonstrates the potential industrial application of thiadiazole derivatives in protecting metals from corrosion (Kaya et al., 2016).

Synthesis and Anticancer Evaluation

El-Gaby et al. (2017) explored the synthesis and anticancer evaluation of pyrazole derivatives, including 1,3,4-thiadiazole derivatives, showing significant activity against Ehrlich ascites carcinoma cells. This research underscores the versatility of thiadiazole derivatives in the development of anticancer drugs (El-Gaby et al., 2017).